Cas no 88149-45-5 (Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-)

Benzenamine, 2,4-dibromo-6-(methylsulfonyl)- structure
88149-45-5 structure
Product Name:Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-
CAS No:88149-45-5
MF:C7H7Br2NO2S
MW:329.008979082108
CID:643147
PubChem ID:13218905
Update Time:2025-04-19

Benzenamine, 2,4-dibromo-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-
    • 2,4-dibromo-6-methylsulfonylaniline
    • SCHEMBL11127374
    • 88149-45-5
    • TYRWFWUBYJHNRB-UHFFFAOYSA-N
    • DTXSID90529194
    • 2,4-dibromo-6-(methylsulfonyl)aniline
    • 2,4-Dibromo-6-(methanesulfonyl)aniline
    • Inchi: 1S/C7H7Br2NO2S/c1-13(11,12)6-3-4(8)2-5(9)7(6)10/h2-3H,10H2,1H3
    • InChI Key: TYRWFWUBYJHNRB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1N)S(C)(=O)=O)Br

Computed Properties

  • Exact Mass: 328.85438g/mol
  • Monoisotopic Mass: 326.85642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 68.5Ų
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